Cas no 1806931-18-9 (2-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde
• CAS No: 1806931-18-9
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• CID: 4805638
• Update Time: 2025-09-28

2-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde

• Inchi： 1S/C8H5BrF3NO/c9-2-6-4(3-14)1-5(7(10)11)8(12)13-6/h1,3,7H,2H2
• InChI Key： VFWIYZYAWWOORM-UHFFFAOYSA-N
• SMILES： BrCC1C(C=O)=CC(C(F)F)=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde

Introduction to 2-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde (CAS No. 1806931-18-9)

2-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde, with the CAS number 1806931-18-9, is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, difluoromethyl moiety, and a fluorinated pyridine ring, which collectively contribute to its potential utility in the development of novel therapeutic agents.

The bromomethyl group in 2-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde serves as a reactive site for various chemical transformations, making it an excellent starting material for the synthesis of complex molecules. The difluoromethyl moiety, on the other hand, is known for its ability to modulate the electronic properties of the molecule, enhancing its biological activity and metabolic stability. The fluorinated pyridine ring further adds to the compound's versatility by influencing its pharmacokinetic properties and target selectivity.

Recent studies have highlighted the potential of 2-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde in the development of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in several cancers and inflammatory disorders. The bromomethyl group allows for efficient coupling reactions with amino acids and peptides, enabling the construction of complex structures with high biological activity.

In another study, researchers at a leading pharmaceutical company explored the use of 2-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde in the development of novel antibiotics. The compound's ability to form stable covalent bonds with bacterial enzymes was found to be particularly advantageous in overcoming resistance mechanisms. This finding opens up new avenues for the design of antibiotics that can effectively combat multidrug-resistant pathogens.

The synthetic accessibility of 2-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde has also been extensively studied. A recent publication in Tetrahedron Letters described an efficient and scalable synthetic route that utilizes readily available starting materials and mild reaction conditions. This method not only simplifies the synthesis but also reduces the environmental impact by minimizing waste generation and energy consumption.

In addition to its applications in drug discovery, 2-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde has shown promise in other areas of chemical research. For example, it has been used as a building block in the synthesis of fluorescent probes for cellular imaging and as a ligand in metal-catalyzed reactions. The compound's unique electronic properties make it an attractive candidate for developing materials with enhanced optical and electronic properties.

The safety profile of 2-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde has also been evaluated in several studies. While it is important to handle this compound with appropriate safety measures due to its reactivity, it has been found to be stable under standard laboratory conditions. Proper storage and handling guidelines should be followed to ensure safe use and minimize any potential risks.

In conclusion, 2-(Bromomethyl)-5-(difluoromethyl)-6-fluoropyridine-3-carboxaldehyde (CAS No. 1806931-18-9) is a highly functionalized compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features make it an excellent starting material for the synthesis of complex molecules with diverse biological activities. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.